Cas no 77228-65-0 (Acetic acid,2-(2,4-diiodophenoxy)-)

Acetic acid,2-(2,4-diiodophenoxy)- structure
77228-65-0 structure
Product Name:Acetic acid,2-(2,4-diiodophenoxy)-
CAS No:77228-65-0
MF:C8H6I2O3
MW:403.940387248993
CID:566960
PubChem ID:53598
Update Time:2025-04-19

Acetic acid,2-(2,4-diiodophenoxy)- Chemical and Physical Properties

Names and Identifiers

    • Acetic acid,2-(2,4-diiodophenoxy)-
    • (2,4-Diiodophenoxy)acetic acid
    • 2-(2,4-diiodophenoxy)acetic acid
    • (2,4-diiodo-phenoxy)-acetic acid
    • (2,4-Dijod-phenoxy)-essigsaeure
    • < 2.4-Diiod-phenoxy> -essigsaeure
    • 2,4-diiodophenoxyacetic acid
    • 2.4-Diiod-phenoxyessigsaeure
    • AC1L1F7X
    • ACETIC ACID, (2,4-DIIODOPHENOXY)-
    • AG-H-08623
    • BRN 2560843
    • CTK5E4056
    • NSC402434
    • O-(2.4-Dijod-phenyl)-glykolsaeure
    • SureCN5833932
    • DTXSID80227970
    • Acetic acid, 2-(2,4-diiodophenoxy)-
    • SCHEMBL5833932
    • NSC-402434
    • 77228-65-0
    • NSC 402434
    • Inchi: 1S/C8H6I2O3/c9-5-1-2-7(6(10)3-5)13-4-8(11)12/h1-3H,4H2,(H,11,12)
    • InChI Key: NCMZZPMWCNKRJG-UHFFFAOYSA-N
    • SMILES: IC1C=C(C=CC=1OCC(=O)O)I

Computed Properties

  • Exact Mass: 403.83968
  • Monoisotopic Mass: 403.84064g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 186
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 46.5Ų

Experimental Properties

  • PSA: 46.53
  • LogP: 2.35920
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